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Compound of Interest

Compound Name: Ethyl phenethyl ether

Cat. No.: B160851

Essential Safety and Handling Guide for Ethyl
Phenethyl Ether

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Ethyl Phenethyl Ether (CAS 1817-90-9), also known as 2-ethoxyethylbenzene.
Adherence to these procedures is critical to minimize risks and ensure a safe laboratory
environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Ethyl phenethyl ether is a combustible liquid that can cause skin and eye irritation.[1] Proper
selection and use of Personal Protective Equipment (PPE) are the first line of defense against
exposure.

Recommended Personal Protective Equipment
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Protection Type Specific Recommendations Purpose

Safety glasses with side
_ _ To prevent eye contact from
Eye Protection shields, safety goggles, or a

i splashes or vapors.
face shield.[2]

Neoprene or nitrile gloves are

recommended. Rubber, PVC, ) )
) To protect skin from direct
Hand Protection and latex are not
contact.
recommended for heavy use.

[2]

A NIOSH-approved air-
purifying respirator with
organic-vapor cartridges
should be used in a well-
) ) ventilated area. For large spills  To prevent inhalation of
Respiratory Protection )
or unknown concentrations, a vapors.
NIOSH-approved self-
contained breathing apparatus
(SCBA) with a full face-piece is

necessary.[2]

Flame-retardant and chemical-

resistant clothing (e.g., Nomex, To protect skin and clothing

Body Protection Proban). For large spills, full from splashes and
protective clothing is required. contamination.
[2]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and maintain the
chemical's integrity.

Step-by-Step Handling Procedure:

o Ventilation: Always handle Ethyl phenethyl ether in a well-ventilated area, preferably within
a chemical fume hood.[2]
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e Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking
in the handling area.[2]

e Grounding: Ground and bond containers and equipment when transferring the material to
prevent static discharge.[2]

e Personal Hygiene: Avoid contact with eyes, skin, and clothing. Do not ingest or breathe
vapors. Wash hands thoroughly after handling.[2]

» Tools: Use only non-sparking tools.[2]

Storage Plan:

» Store in a cool, dry, and well-ventilated area away from heat sources and direct sunlight.[1]
o Keep containers tightly closed to minimize air contact.[1]

» Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.[1]

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and a clear, rehearsed emergency plan is vital.
Spill Cleanup Protocol:

o Evacuate and Ventilate: Immediately evacuate unnecessary personnel and ensure the area
is well-ventilated.

« Eliminate Ignition Sources: Remove all sources of ignition from the spill area.

o Containment: Use non-sparking tools and an inert, non-combustible absorbent material (e.g.,
vermiculite, dry sand, earth) to contain the spill. Do not use combustible materials like
sawdust.[2]

o Collection: Place the absorbed material into a labeled, groundable metal container for
disposal.
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» Decontamination: Clean the spill area thoroughly.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek medical attention if irritation persists.[3]

o Skin Contact: Take off contaminated clothing immediately and rinse the affected skin area
with plenty of water.[3]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing. Seek medical attention if symptoms develop.[3]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[3]

Disposal Plan

Dispose of Ethyl phenethyl ether and any contaminated materials in accordance with all
applicable local, state, and federal regulations.[1]

Waste Disposal Steps:

Containerization: Collect waste in a suitable, labeled, and tightly sealed container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.

Storage: Store the waste container in a designated hazardous waste accumulation area.

Professional Disposal: Arrange for pickup and disposal by a licensed professional waste
disposal service. Do not pour down the drain.

Physical and Chemical Properties
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Property Value

CAS Number 1817-90-9

Molecular Formula C10H140

Molecular Weight 150.22 g/mol
Appearance Colorless liquid
Boiling Point 194.3°C at 760 mmHg
Flash Point 68.1°C

Density 0.929 g/cm?

Vapor Pressure

0.623 mmHg at 25°C

Source:[4]

Workflow for Handling Ethyl Phenethyl Ether
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Workflow for Safe Handling of Ethyl Phenethyl Ether
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Caption: This diagram outlines the procedural workflow for the safe handling of Ethyl
phenethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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